Medicagol

Specification

• CAS No.: 1983-72-8
• Molecular Formula: C16H8O6
• Molecular Weight: 296.23 g/mol
• IUPAC Name: 16-hydroxy-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-1(12),2,4(8),9,13(18),14,16-heptaen-20-one
• Standard InChI: InChI=1S/C16H8O6/c17-7-1-2-8-10(3-7)22-16(18)14-9-4-12-13(20-6-19-12)5-11(9)21-15(8)14/h1-5,17H,6H2
• Standard InChI Key: URMVEUAWRUQHON-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C3C(=C2)C4=C(O3)C5=C(C=C(C=C5)O)OC4=O
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C4=C(O3)C5=C(C=C(C=C5)O)OC4=O
• Melting Point: 324 - 325 °C

Introduction

Medicagol is a compound belonging to the class of organic compounds known as coumestans. These are polycyclic aromatic compounds that contain a coumestan moiety, which consists of a benzoxole fused to a chromen-2-one to form 1-Benzoxolo[3,2-c]chromen-6-one. It is considered a type of flavonoid, specifically an oxidation product of pterocarpan.

Occurrence and Detection

Medicagol is found in several types of foods and plants:

Source	Description
Alfalfas	Medicago sativa
Cereals	Breakfast cereals and cereal products
Herbs and Spices	Various herbal products
Teas	Camellia sinensis (green tea)

It can serve as a potential biomarker for the consumption of these foods due to its presence in them.

Biological Activities

While specific biological activities of medicagol are not well-documented, coumestans are known to interact with estrogen receptors, which can influence various physiological processes. This interaction might have implications for conditions related to hormonal balance.

Pharmacological and Therapeutic Potential

The therapeutic potential of medicagol and related coumestans is an area of ongoing research. Given the interest in natural products for drug development, compounds like medicagol could serve as precursors for pharmacological actives.

Herb-Drug Interactions

As with other herbal compounds, there is a potential for interactions with conventional drugs. Understanding these interactions is crucial for safe use, especially since herbal products are increasingly consumed alongside conventional medications.